![molecular formula C16H21N3O B3912175 2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine](/img/structure/B3912175.png)
2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine
Overview
Description
2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine is a chemical compound used in scientific research for its potential as a therapeutic agent. It is a selective agonist for the G protein-coupled receptor 119 (GPR119), which is involved in glucose homeostasis and lipid metabolism.
Mechanism of Action
The mechanism of action for 2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine involves activation of the this compound receptor. This receptor is primarily expressed in pancreatic beta cells and intestinal L cells. Activation of this compound in pancreatic beta cells leads to increased insulin secretion, while activation in intestinal L cells leads to increased secretion of the incretin hormone glucagon-like peptide-1 (GLP-1). GLP-1 has been shown to improve glucose tolerance and reduce food intake.
Biochemical and Physiological Effects:
In animal models, this compound has been shown to increase insulin secretion, improve glucose tolerance, and reduce food intake. It has also been shown to increase energy expenditure and reduce body weight in obese animals.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine in lab experiments is its selectivity for the this compound receptor. This allows for more specific targeting of this receptor and reduces the potential for off-target effects. One limitation of using this compound is its limited solubility in aqueous solutions, which can make dosing and administration more challenging.
Future Directions
For research on 2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine include further investigation of its potential as a therapeutic agent for type 2 diabetes and obesity. This could involve more detailed studies of its mechanism of action and effects on glucose and lipid metabolism. Other potential future directions could include the development of more soluble analogs of this compound and investigation of its effects on other physiological systems beyond glucose and lipid metabolism.
Scientific Research Applications
2-(1H-imidazol-4-yl)-N-{3-[(2-methylprop-2-en-1-yl)oxy]benzyl}ethanamine has potential as a therapeutic agent for the treatment of type 2 diabetes and obesity. This compound agonists have been shown to increase insulin secretion and improve glucose tolerance in animal models. This compound has also been shown to have anti-obesity effects by increasing energy expenditure and reducing food intake in animal models.
properties
IUPAC Name |
2-(1H-imidazol-5-yl)-N-[[3-(2-methylprop-2-enoxy)phenyl]methyl]ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O/c1-13(2)11-20-16-5-3-4-14(8-16)9-17-7-6-15-10-18-12-19-15/h3-5,8,10,12,17H,1,6-7,9,11H2,2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGFSGNPNZQBSFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC=CC(=C1)CNCCC2=CN=CN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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